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Compound of Interest

Compound Name: 2-Chloronicotinoyl chloride

Cat. No.: B127935 Get Quote

Essential Safety and Handling Guide for 2-
Chloronicotinoyl Chloride
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the safe handling and disposal of 2-Chloronicotinoyl
chloride (CAS No. 49609-84-9). It is intended for researchers, scientists, and drug

development professionals. Adherence to these procedures is essential to mitigate the

significant hazards associated with this compound.

Hazard Overview
2-Chloronicotinoyl chloride is a corrosive solid that causes severe skin burns and eye

damage.[1][2] It may also cause respiratory irritation.[1][3] A primary hazard is its violent

reaction with water, which can liberate toxic gas.[3] Therefore, it is crucial to prevent contact

with moisture.[3][4]

Engineering Controls
To minimize exposure risk, handling of 2-Chloronicotinoyl chloride must be performed under

strict engineering controls:

Chemical Fume Hood: All work must be conducted in a certified and properly functioning

chemical fume hood.[3][4]
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Ventilation: The work area must be well-ventilated to control airborne concentrations.[1]

Safety Equipment: An eyewash station and safety shower must be in close proximity to the

workstation.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling this substance.[1][5]

Eye and Face Protection:

Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or European Standard

EN166 regulations.[3]

In addition to goggles, a full-face shield should be worn to protect against splashes.[4][6]

Skin and Body Protection:

Gloves: Chemical-resistant gloves are required. Nitrile rubber is a suitable material.[6][7]

Always check gloves for integrity before use.[8]

Protective Clothing: Wear a chemical-resistant lab coat or apron. For larger quantities, a

full chemical-resistant suit may be necessary to prevent any skin contact.[1][4]

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection:

Operations should be designed to not require respiratory protection. However, if ventilation

is inadequate or exposure limits are at risk of being exceeded, a NIOSH/MSHA or

European Standard EN 149 approved respirator must be used.[3]

For small-scale laboratory use, a particle-filtering half mask (EN149:2001) may be

appropriate, while larger scale operations may require a respirator with a particulates filter

conforming to EN 143.[7]

Quantitative Data and Physical Properties
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The following table summarizes key quantitative and physical data for 2-Chloronicotinoyl
chloride.

Property Value Source(s)

Molecular Formula C₆H₃Cl₂NO [2][7]

Molecular Weight 176.00 g/mol [2]

Physical State Solid [3][7]

Appearance
White to light yellow powder or

lump
[9]

Melting Point 38 - 39 °C / 100.4 - 102.2 °F [3][7]

Boiling Point
89 - 91 °C / 192.2 - 195.8 °F

(@ 1 mmHg)
[3]

Flash Point > 110 °C / > 230 °F [3][7]

CAS Number 49609-84-9 [1][3][7]

Operational and Disposal Plans
Experimental Protocol: Step-by-Step Handling
Procedure

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Assemble all necessary equipment and reagents within the fume hood.

Don the complete required PPE ensemble (goggles, face shield, gloves, lab coat).

Keep a container of dry sand or other appropriate absorbent material nearby for spills.[7]

Handling the Compound:

Keep the container of 2-Chloronicotinoyl chloride tightly sealed when not in use.[1]
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Store under an inert atmosphere and protect from moisture, as it reacts violently with

water.[3][7]

Avoid creating dust during transfer.[1]

When handling, do not eat, drink, or smoke.[1]

Warning: To avoid a violent reaction, always add this material to other reagents. NEVER

add water or other reagents to this material.[1]

Post-Handling:

Securely seal the primary container.

Decontaminate any surfaces within the fume hood that may have come into contact with

the chemical.

Remove PPE carefully, avoiding self-contamination.

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Launder contaminated clothing separately before reuse.[1]

Disposal Plan
Waste Generation: All materials contaminated with 2-Chloronicotinoyl chloride are to be

considered hazardous waste.[7]

Containerization: Place waste in a suitable, clearly labeled, and sealed container for

disposal.[1]

Disposal Route: Dispose of contents and container to an approved hazardous waste

collection point in accordance with all local, regional, and national regulations.[7][9]

Empty Containers: Empty containers should be decontaminated with a 5% aqueous sodium

hydroxide or soda ash solution, followed by water, before disposal.[1]

Emergency Procedures
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Immediate action is critical in the event of an exposure or spill.

Spill Response
Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Control: Ensure the area is well-ventilated. Remove all ignition sources.[1]

Contain: Do not use water on the spill.[3][7] Use dry, clean-up procedures. Cover the spill

with a dry absorbent material like sand.

Collect: Carefully sweep or shovel the contained material into a suitable, labeled container

for hazardous waste disposal. Avoid generating dust.[1][7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety officer.

Personnel Exposure
Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with large

amounts of running water for at least 15 minutes.[1][7] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.[5][7]

Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected skin area

with plenty of water and soap for at least 15 minutes.[7] Seek immediate medical attention.

[5][7]

Inhalation: Remove the person from the contaminated area to fresh air.[1][7] If the person is

not breathing, provide artificial respiration. If breathing is difficult, administer oxygen. Seek

immediate medical attention without delay.[1][7]

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting.[1][7] Call a

physician or poison control center immediately.[3][7]
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Safe Handling Workflow for 2-Chloronicotinoyl Chloride

1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Handling & Cleanup

4. Waste Management
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Caption: A workflow diagram for handling 2-Chloronicotinoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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